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Compound of Interest

2-Methoxy-5-sulfamoylbenzoic
Compound Name: o
aci

Cat. No.: B135336

CAS Number: 22117-85-7

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-5-sulfamoylbenzoic
acid, a key chemical intermediate in the pharmaceutical industry. The document details its
chemical identity, physicochemical properties, synthesis methodologies, and analytical
characterization. Furthermore, it elucidates the compound's significant role as a metabolite and
a crucial building block in the synthesis of antipsychotic drugs, such as Sulpiride. This guide is
intended for researchers, scientists, and drug development professionals, offering in-depth,
actionable information for laboratory and industrial applications.

Chemical Identity and Physicochemical Properties

2-Methoxy-5-sulfamoylbenzoic acid is a sulfonamide and benzoic acid derivative. Its
strategic placement of methoxy, sulfamoyl, and carboxylic acid functional groups on the
benzene ring makes it a versatile intermediate for organic synthesis.

IUPAC Name: 2-methoxy-5-sulfamoylbenzoic acid[1]
Synonyms: 5-(Aminosulfonyl)-2-methoxybenzoic acid, 5-Sulphamoyl-2-Methoxy benzoic acid[2]

Molecular Formula: CsHoNOsS[1][2][3]
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Chemical Structure:
Figure 1: Chemical structure of 2-Methoxy-5-sulfamoylbenzoic acid.

The physicochemical properties of 2-Methoxy-5-sulfamoylbenzoic acid are summarized in
the table below, providing essential data for handling, storage, and application.

Property Value Source
Molecular Weight 231.23 g/mol [1]

CAS Number 22117-85-7 [1][2]
Physical State Solid

Purity >97.0%

Room Temperature
Storage Temperature (Recommended in a cool and
dark place, <15°C)

Synthesis and Manufacturing

The synthesis of 2-Methoxy-5-sulfamoylbenzoic acid is a multi-step process that requires
careful control of reaction conditions to ensure high yield and purity. A common synthetic route
starts from 4-methoxybenzenesulfonamide.

A patented method outlines the following steps:

» Bromination: 4-methoxybenzenesulfonamide undergoes bromination with bromine in the
presence of a reducing agent to yield 3-bromo-4-methoxybenzenesulfonamide.

e Cyanation: The resulting bromo-compound reacts with cuprous cyanide in a substitution
reaction to form 3-cyano-4-methoxybenzenesulfonamide.

» Alcoholysis: The cyano-derivative is then subjected to alcoholysis with methanol under acidic
catalysis to produce 2-methoxy-5-sulfonamide methyl benzoate.
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e Hydrolysis and Acidification: Finally, the methyl benzoate ester is hydrolyzed under alkaline
conditions, followed by acidification to yield the target compound, 2-methoxy-5-
sulfamoylbenzoic acid[4].

This method is noted for its mild reaction conditions and operational simplicity[4].
Figure 2: Synthesis workflow of 2-Methoxy-5-sulfamoylbenzoic acid.

Analytical Methodologies

Accurate analytical methods are crucial for the quality control of 2-Methoxy-5-
sulfamoylbenzoic acid, especially when it is used as a pharmaceutical intermediate or
reference standard. High-Performance Liquid Chromatography (HPLC) is a commonly used
technique for purity assessment.

Typical HPLC Conditions: A patent for the synthesis of the methyl ester provides the following
HPLC conditions for content determination, which can be adapted for the carboxylic acid:

» Mobile Phase: 700 mL water and 200 mL methanol

¢ Detection Wavelength: 240 nm

e Flow Rate: 1.0 mL/min

o Sample Preparation: 0.01 g of the sample diluted to 25 mL with the mobile phase
e Injection Volume: 5 pL[5]

For structural confirmation and characterization, a comprehensive data package is typically
provided, which includes:

1H-NMR (Proton Nuclear Magnetic Resonance)

Mass Spectrometry (MS)

Infrared Spectroscopy (IR)

Thermogravimetric Analysis (TGA)[6]
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Figure 3: Analytical workflow for quality control.

Applications and Significance in Drug Development

2-Methoxy-5-sulfamoylbenzoic acid holds significant importance in the pharmaceutical
sector, primarily as a key intermediate and a known metabolite.

 Intermediate for Sulpiride: It is a crucial intermediate in the synthesis of Sulpiride and
Levosulpiride, which are antipsychotic drugs used to treat psychiatric disorders like
schizophrenia and depression[5][7][8][9]. The methyl ester of the title compound, methyl 2-
methoxy-5-sulfamoylbenzoate, is also a key intermediate for these drugs[5][7][9][10][11].

» Metabolite of Sulpiride: 2-Methoxy-5-sulfamoylbenzoic Acid has been identified as a
metabolite of the antipsychotic drug, Sulpiride[8].

o Reference Standard: Due to its role as an impurity and intermediate, it is used as a reference
standard for analytical method development, validation, and quality control during the
synthesis and formulation stages of related drug products[2][6]. It is specifically listed as
Sulpiride EP impurity D[6].

o Furosemide Synthesis: While not a direct precursor, this compound shares structural
similarities with intermediates in the synthesis of Furosemide, a potent diuretic[12][13][14]
[15]. The core 5-sulfamoylbenzoic acid structure is fundamental to the synthesis of
Furosemide and its impurities[12][16][17][18][19][20].

Safety and Handling

Based on aggregated GHS information, 2-Methoxy-5-sulfamoylbenzoic acid is associated
with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Recommended Precautions for Safe Handling:

Avoid all personal contact, including inhalation[21].

Use in a well-ventilated area[21].

Wear protective gloves, protective clothing, and eye/face protection[1][21].

Do not eat, drink, or smoke when using this product[1][21].

Wash hands thoroughly after handling[1][21].
Storage:

o Keep containers securely sealed when not in use[21].
» Store in a cool, dark, and dry place[22].

In case of a spill, it is advised to clean up immediately, avoid breathing dust, and use dry clean-
up procedures[21].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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